Cas no 106120-03-0 (Benzoic acid,2,5-dihydroxy-, sodium salt (1:?))

• Product Name: Benzoic acid,2,5-dihydroxy-, sodium salt (1:?)
• CAS No: 106120-03-0
• MF: C₇H₅NaO₄
• MW: 176.101973295212
• CID: 206220
• PubChem ID: 23663629
• Update Time: 2025-04-19

Benzoic acid,2,5-dihydroxy-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,5-dihydroxy-, sodium salt (1:?)
• Benzoicacid, 2,5-dihydroxy-, sodium salt (9CI)
• Salicylic acid, 5-hydroxy-, sodium salt
• EINECS 225-598-2
• Gentinatre
• Gentisod
• NSC 8512
• 4955-90-2
• Sodium2,5-dihydroxybenzoate
• AKOS015890000
• Legential
• A827744
• AI3-18005
• SODIUM GENTISATE [WHO-DD]
• Monosodium 2,5-dihydroxybenzoate
• C7H5NaO4
• Gensalate sodium
• CHEMBL2107562
• AMY18474
• Gentisic acid sodium salt
• sodium 2,5-dihydroxybenzoic acid;Gentisic acid sodium salt hydrate
• Sodium 2,5-dihydroxybenzoate
• Gabail
• DTXSID0063656
• H11049
• Gentisato sodico [DCIT]
• FT-0626647
• Gentisic acid, monosodium salt
• AKOS015838930
• Benzoic acid, 2,5-dihydroxy-, monosodium salt
• Natrii gentisas [INN-Latin]
• Sodium gentisate anhydrous
• Resorcyclic acid, alpha-, sodium salt
• Gentidol
• Natrii gentisas
• Gentisan
• CHEBI:189437
• DX2PUD5H82
• NS00081239
• Benzoic acid, 2,5-dihydroxy-, sodium salt
• D4893
• Gentasol (VAN)
• Gentasol
• Gentisic acid sodium salt hydrate
• sodium;2,5-dihydroxybenzoate
• GENTISATE SODIUM
• Q27276656
• Benzoic acid, 2,5-dihydroxy-, sodium salt (1:1)
• Sodium gentisate
• Gentisate de sodium [INN-French]
• 106120-03-0
• Casate sodium
• Natriumgentisat
• AC-937
• Gentalpin
• Sodium gentisate [INN]
• Gentisato sodico
• SCHEMBL453133
• 2,5-Dihydroxybenzoic Acid Sodium Salt
• Casate
• NSC-8512
• gentisic acid sodium
• SODIUM-2,5-DIHYDROXYBENZOATE
• CS-W017420
• UNII-DX2PUD5H82
• AKOS015963333
• GENTISIC ACID SODIUM SALT [MI]
• W-106020
• 2,5-Dihydroxybenzoic acid sodium salt, 5-Hydroxysalicylate sodium
• 5-Hydroxysalicylate sodium
• Nagentis
• Gentisate de sodium
• Nagent

• Inchi： 1S/C7H6O4.Na/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3,8-9H,(H,10,11);/q;+1/p-1
• InChI Key： MOIJZWWOFOQFMH-UHFFFAOYSA-M
• SMILES： [Na+].OC1C=CC(=CC=1C(=O)[O-])O

Computed Properties

• Exact Mass: 176.00855292g/mol
• Monoisotopic Mass: 176.00855292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų